2,5,6-Trimethoxy-1-naphthaldehyde

• Molecular Formula: C14H14O4
• Molecular Weight: 246.26 g/mol
• IUPAC Name: 2,5,6-trimethoxynaphthalene-1-carbaldehyde
• InChI: InChI=1S/C14H14O4/c1-16-12-6-5-10-9(11(12)8-15)4-7-13(17-2)14(10)18-3/h4-8H,1-3H3
• InChI Key: FBNCDDMEPCLOJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C(=C(C=C2)OC)OC)C=O

Description

2,5,6-Trimethoxy-1-naphthaldehyde is an organic compound with the molecular formula C14H14O4 It is a derivative of naphthalene, characterized by the presence of three methoxy groups and an aldehyde group attached to the naphthalene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5,6-Trimethoxy-1-naphthaldehyde typically involves the formylation of a trimethoxy-substituted naphthalene derivative. One common method is the Vilsmeier-Haack reaction, which uses a formylating reagent such as DMF (dimethylformamide) and POCl3 (phosphorus oxychloride) to introduce the aldehyde group .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the principles of large-scale organic synthesis, including optimization of reaction conditions and purification processes, would apply to its production.

Chemical Reactions Analysis

Types of Reactions

2,5,6-Trimethoxy-1-naphthaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy groups can participate in nucleophilic substitution reactions under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Sodium borohydride (NaBH4) in methanol or lithium aluminum hydride (LiAlH4) in ether.

Substitution: Strong nucleophiles such as sodium methoxide (NaOMe) in methanol.

Major Products Formed

Oxidation: 2,5,6-Trimethoxy-1-naphthoic acid.

Reduction: 2,5,6-Trimethoxy-1-naphthylmethanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2,5,6-Trimethoxy-1-naphthaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme-catalyzed reactions involving aldehyde groups.

Industry: Used in the synthesis of dyes and pigments due to its chromophoric properties.

Mechanism of Action

The mechanism of action of 2,5,6-Trimethoxy-1-naphthaldehyde depends on its specific application. In biological systems, it may interact with enzymes that recognize aldehyde groups, potentially inhibiting or modifying their activity. The methoxy groups can also influence its reactivity and interactions with other molecules.

Comparison with Similar Compounds

Similar Compounds

• 2,3-Dimethoxy-1-naphthaldehyde
• 4-Hydroxy-5,6-dimethoxy-2-naphthaldehyde
• 5,6,8-Trimethoxy-3-methyl-1-naphthol

Uniqueness

Compared to similar compounds, it may offer distinct advantages in terms of stability and reactivity in synthetic and biological contexts .